Cas no 134531-42-3 (OBAA)
OBAA structure
Product Name:OBAA
CAS No:134531-42-3
MF:C28H44O3
MW:428.647169113159
MDL:MFCD00211140
CID:138923
PubChem ID:4579
Update Time:2025-04-19
OBAA Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-(4-octadecylphenyl)-4-oxo-
- 2-(3-octadecylbenzoyl)prop-2-enoic acid
- OBAA
- 4-(4-octadecylphenyl)-4-oxo-2-Butenoic acid 3-(4-octadecyl)benzoylacrylic acid
- 4-(4-Octadecylphenyl)-4-oxobutenoicacid
- 4-(4-octadecylphenyl)-4-oxo-2-Butenoic acid
- 3-(4-octadecyl)benzoylacrylic acid
- Bio1_000952
- Bio2_000332
- Bio1_001441
- HMS3266B09
- Bio2_000812
- 3-(4-octadecylbenzoyl) acrylic acid
- 4-(4-octadecylphenyl)-4-oxobut-2-enoic acid
- Bio1_000463
- Q27164591
- DTXSID00610143
- KBio3_000648
- 134531-42-3
- KBioSS_000324
- KBio2_000324
- KBio2_002892
- KBio2_005460
- KBio3_000647
- KBioGR_000324
-
- MDL: MFCD00211140
- Inchi: 1S/C28H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25-19-21-26(22-20-25)27(29)23-24-28(30)31/h19-24H,2-18H2,1H3,(H,30,31)
- InChI Key: ZBESASFHIWDSCJ-UHFFFAOYSA-N
- SMILES: O=C(C=CC(=O)O)C1C=CC(=CC=1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 428.32900
- Monoisotopic Mass: 428.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 20
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 11.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 558.6±50.0 °C at 760 mmHg
- Flash Point: 305.7±26.6 °C
- Solubility: DMSO: ≥5mg/mL at 60°C
- PSA: 54.37000
- LogP: 8.31410
- Solubility: Not available
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
OBAA Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8°C
OBAA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O937947-5mg |
OBAA |
134531-42-3 | ≥98% | 5mg |
¥1,134.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O937947-10mg |
OBAA |
134531-42-3 | ≥98% | 10mg |
¥1,701.00 | 2022-09-01 | |
| eNovation Chemicals LLC | D515858-5g |
3-(4-Octadecylbenzoyl)acrylic acid |
134531-42-3 | 95% | 5g |
$2000 | 2024-08-03 | |
| TRC | B233455-5mg |
OBAA |
134531-42-3 | 5mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B233455-10mg |
OBAA |
134531-42-3 | 10mg |
$ 167.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202748-5 mg |
OBAA, |
134531-42-3 | 98% | 5mg |
¥707.00 | 2023-07-10 | |
| MedChemExpress | HY-101015A-5mg |
OBAA |
134531-42-3 | 99.27% | 5mg |
¥1300 | 2024-07-20 | |
| MedChemExpress | HY-101015A-10mg |
OBAA |
134531-42-3 | 99.27% | 10mg |
¥2100 | 2024-07-20 | |
| MedChemExpress | HY-101015A-25mg |
OBAA |
134531-42-3 | 99.27% | 25mg |
¥4200 | 2024-07-20 | |
| MedChemExpress | HY-101015A-50mg |
OBAA |
134531-42-3 | 99.27% | 50mg |
¥6700 | 2024-07-20 |
OBAA Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
134531-42-3 (OBAA) Related Products
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- 65397-99-1(2-Butenoic acid, 4-(4-octylphenyl)-4-oxo-, sodium salt (1:1))
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